Cas no 1997431-10-3 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dichlorothiophen-3-yl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dichlorothiophen-3-yl)propanoic acid
• CAS No: 1997431-10-3
• MF: C₁₂H₁₅Cl₂NO₄S
• MW: 340.22280049324
• CID: 6326130
• PubChem ID: 165519276
• Update Time: 2025-05-19

(3S)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dichlorothiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dichlorothiophen-3-yl)propanoic acid
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2,5-dichlorothiophen-3-yl)propanoic acid
• EN300-1286904
• 1997431-10-3

• Inchi： 1S/C12H15Cl2NO4S/c1-12(2,3)19-11(18)15-7(5-9(16)17)6-4-8(13)20-10(6)14/h4,7H,5H2,1-3H3,(H,15,18)(H,16,17)/t7-/m0/s1
• InChI Key： CCPCJWOODQRPIN-ZETCQYMHSA-N
• SMILES： ClC1=C(C=C(S1)Cl)[C@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 339.0098845g/mol
• Monoisotopic Mass: 339.0098845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 104Ų

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dichlorothiophen-3-yl)propanoic acid

Introduction to (3S)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dichlorothiophen-3-yl)propanoic Acid (CAS No. 1997431-10-3)

(3S)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dichlorothiophen-3-yl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1997431-10-3, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of a chiral center and functional groups such as the tert-butoxy carbonyl and dichlorothiophene moiety, make it a valuable building block for designing novel therapeutic agents.

The compound's structure incorporates several pharmacophores that are known to enhance binding affinity and selectivity in drug design. The tert-butoxy carbonyl group provides stability to the molecule during synthetic processes, while the 2,5-dichlorothiophen-3-yl substituent introduces electronic and steric properties that can modulate biological activity. These features have made this compound a subject of interest in the development of small-molecule drugs targeting various diseases.

In recent years, there has been a growing interest in the use of heterocyclic compounds in drug discovery due to their diverse biological activities and favorable pharmacokinetic properties. The dichlorothiophene scaffold is particularly noteworthy, as it has been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. Researchers have been exploring ways to incorporate this moiety into more complex molecules to develop next-generation therapeutics.

The synthesis of (3S)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dichlorothiophen-3-yl)propanoic acid involves multi-step organic transformations that require precise control over reaction conditions. The chiral center at the third carbon position must be preserved throughout the synthetic pathway to ensure the correct stereochemistry of the final product. This has led to the development of innovative synthetic strategies that leverage asymmetric catalysis and chiral auxiliaries.

One of the most promising applications of this compound is in the field of oncology. Preclinical studies have suggested that derivatives of this molecule may exhibit potent inhibitory effects on certain enzymes involved in cancer cell proliferation. The combination of the chiral prodrug approach with the dichlorothiophene scaffold offers a unique strategy for developing targeted therapies that can selectively inhibit tumor growth while minimizing side effects.

The pharmaceutical industry has been increasingly focused on developing drugs with improved efficacy and reduced toxicity. The use of advanced computational methods, such as molecular docking and virtual screening, has facilitated the identification of promising candidates for further development. These computational tools have helped researchers predict how different structural modifications might affect biological activity, thereby accelerating the drug discovery process.

In addition to its potential in oncology, (3S)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dichlorothiophen-3-yl)propanoic acid has shown promise in other therapeutic areas. For instance, it has been investigated as a precursor for compounds with anti-inflammatory and immunomodulatory properties. The ability to fine-tune its structure allows for the creation of molecules that can interact with specific targets in complex biological pathways.

The role of functional groups in determining biological activity cannot be overstated. The tert-butoxy carbonyl group not only enhances stability but also influences solubility and metabolic profiles. On the other hand, the 2,5-dichlorothiophen-3-yl moiety contributes to hydrophobic interactions and electronic effects that are critical for binding to biological targets. Understanding these relationships is essential for optimizing drug candidates.

In conclusion, (3S)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dichlorothiophen-3-yl)propanoic acid (CAS No. 1997431-10-3) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.